3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one

• CAS No.: 144126-89-6
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 3,3a,4,5,6,7-hexahydro-2H-azulen-1-one
• InChI: InChI=1S/C10H14O/c11-10-7-6-8-4-2-1-3-5-9(8)10/h5,8H,1-4,6-7H2
• InChI Key: URKSMUUKSJRDNB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2CCC(=O)C2=CC1

Description

3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one, with a molecular formula of C10H14O and a molecular weight of approximately 150.22 g/mol, is a synthetic organic compound belonging to the hexahydroazulenone class. This scaffold is of significant interest in medicinal chemistry and fragrance research. While specific biological data for this exact isomer is limited, structurally similar hexahydroazulenone derivatives have demonstrated promising pharmacological activities. For instance, related compounds isolated from medicinal plants like Hypochaeris radicata have shown notable analgesic and anti-inflammatory properties in biological studies . Molecular docking analyses suggest that these active compounds can interact favorably with the cyclooxygenase enzymes (COX-1 and COX-2), indicating a potential mechanism of action for their anti-inflammatory effects . This makes the hexahydroazulenone core a valuable template for developing new therapeutic agents. Beyond pharmaceutical research, octahydroazulene derivatives, which share a similar reduced azulene structure, are commercially utilized as fragrance ingredients, imparting woody and earthy notes to compositions . From an analytical chemistry perspective, related isomers such as 3,4,5,6,7,8-hexahydroazulen-1(2H)-one can be separated and analyzed using reverse-phase (RP) HPLC methods with a mobile phase of acetonitrile and water . This compound is for research use only and is not intended for diagnostic, therapeutic, or personal use. Researchers are encouraged to investigate this specific isomer further to elucidate its unique physicochemical properties, biological targets, and potential applications in material science or as a synthetic intermediate.

Preparation Methods

Acid-Catalyzed Aldol Cyclization

The most widely reported method involves intramolecular aldol cyclization of keto-alcohol precursors under acidic conditions. For example, treatment of rac-(3S,3aS,8aS)-3-hydroxyoctahydroazulen-4(1H)-one with aqueous hydrochloric acid (5% HCl) in tetrahydrofuran (THF) at reflux for 30 minutes yields 3,3a,4,5,6,7-hexahydroazulen-1(2H)-one in 98% yield . This method leverages protonation of the hydroxyl group to generate an oxonium ion, followed by cyclization via enolate formation (Figure 1A).

Reaction Conditions

• Substrate: Aldol precursor (e.g., rac-(3S,3aS,8aS)-3-hydroxyoctahydroazulen-4(1H)-one)
• Acid: 5% HCl (2.0 mL per 3.65 mmol substrate)
• Solvent: THF/H₂O (1:1 v/v)
• Temperature: Reflux (≈80°C)
• Time: 30 minutes

Dehydration of Dihydroazulenols

Patents describe the synthesis via dehydration of dihydroazulenol intermediates. For instance, 2,4,5,6,7,8-hexahydroazulene treated with potassium tert-butoxide in methanol/acetone (1:1 v/v) at reflux for 45 hours produces the target ketone in 72% yield . The base facilitates β-elimination of water, forming the conjugated enone system (Figure 1B).

Reaction Conditions

• Substrate: 2,4,5,6,7,8-hexahydroazulene (4.5 g, 0.033 mol)
• Base: KOtBu (3.0 g total)
• Solvent: MeOH/acetone (10 mL each)
• Temperature: Reflux (≈56°C for MeOH)
• Time: 45 hours

Transition Metal-Catalyzed Methods

Gold(I)-Catalyzed Cycloisomerization

Gold(I) complexes enable efficient synthesis via cycloisomerization of propargyl acetates. Using IPrAuSbF₆ (2 mol%) in dichloromethane at room temperature, propargyl acetate derivatives undergo tandem cyclization/oxidation to yield the hexahydroazulenone scaffold in 95% yield . This method is notable for its stereoselectivity and mild conditions.

Reaction Conditions

• Catalyst: IPrAuSbF₆ (2 mol%)
• Substrate: Propargyl acetate (e.g., 1-methyl-3-oxo derivatives)
• Solvent: DCM (0.1 M)
• Temperature: 25°C
• Time: 1.75 hours

Rhodium-Catalyzed Hydrogenation

Rhodium on alumina (5% Rh/Al₂O₃) catalyzes the hydrogenation of diene precursors to the saturated ketone. For example, hydrogenation of (3ar,4ar,7aS*)-4a-acetoxy-3a-methyloctahydrocyclobuta[1,2:1,4]dicyclopenten-1-one in methanol under H₂ (1 atm) for 4 hours affords the product in 95% yield .

Reaction Conditions

• Catalyst: 5% Rh/Al₂O₃ (2 mg per 10 mg substrate)
• Substrate: Diene precursor
• Solvent: MeOH
• Pressure: H₂ (1 atm)
• Time: 4 hours

Photochemical and Microwave-Assisted Methods

Intramolecular [2+2] Photocycloaddition

UV irradiation (450 W medium-pressure lamp) of enol ethers in hexane induces [2+2] cycloaddition, forming the bicyclic core. For example, irradiation of enol acetate 21a for 8 hours yields the hexahydroazulenone in 88% yield .

Reaction Conditions

• Substrate: Enol ether (e.g., enol acetate 21a)
• Light Source: 450 W Hg lamp (Pyrex filter)
• Solvent: Anhydrous hexane
• Time: 8 hours

Microwave-Assisted Claisen Rearrangement

Microwave irradiation accelerates the Claisen rearrangement of allyl vinyl ethers. A representative protocol uses alcohol precursors heated at 150°C for 15 minutes under microwave conditions to afford the product in 85% yield .

Reaction Conditions

• Substrate: Allyl vinyl ether
• Equipment: Microwave reactor (150°C)
• Solvent: Toluene
• Time: 15 minutes

Asymmetric Synthesis and Recent Advances

Enantioselective Hydride Transfer

Chiral Lewis acids like CeCl₃/MeLi enable asymmetric synthesis. Treatment of keto-diene 14 with CeCl₃/MeLi at −78°C followed by quenching with H₂O yields the enantiomerically enriched product (er 95:5) in 71% yield .

Reaction Conditions

• Lewis Acid: CeCl₃ (anhydrous)
• Reducing Agent: MeLi (1.1 equiv)
• Solvent: THF
• Temperature: −78°C to 25°C
• Time: 8 hours

Comparative Analysis of Methods

Method	Yield (%)	Conditions	Key Advantages	Limitations
Acid-catalyzed cyclization	98	Reflux, HCl/THF	High yield, simple setup	Requires acidic conditions
Gold(I) catalysis	95	RT, DCM	Stereoselective, mild	Costly catalyst
Rhodium hydrogenation	95	H₂ (1 atm), MeOH	Scalable, clean conversion	High-pressure equipment needed
Microwave Claisen	85	150°C, 15 min	Rapid, energy-efficient	Specialized equipment required

Chemical Reactions Analysis

Types of Reactions

3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form more complex structures.

Reduction: Reduction reactions can convert it into different reduced forms.

Substitution: It can undergo substitution reactions where one or more hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and organometallic compounds are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes.

Scientific Research Applications

3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of fragrances, flavors, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved.

Comparison with Similar Compounds

Key Findings:

Structural Variations: The parent compound lacks substituents, whereas analogs like the methyl-acrylate derivative (C₁₇H₂₂O₄) exhibit functional groups that enhance steric bulk and electronic complexity .

Biological Activity: The methyl-acrylate analog demonstrates anti-inflammatory activity via COX-1/2 inhibition, likely due to its ability to interact with the enzymes' hydrophobic pockets . No such activity has been reported for the parent compound, suggesting substituents critically influence bioactivity.

Physicochemical Properties: The parent compound and its positional isomer share identical molecular formulas and weights but may differ in chromatographic behavior due to structural isomerism . The propano-bridged analog (C₁₁H₁₆O) has a higher molecular weight and logP, reflecting increased hydrophobicity from the bridging group .

Analytical Methods for Characterization

• GC-MS : Used to detect 3,3a,4,5,6,7-Hexahydroazulen-1(2H)-one in complex mixtures, with retention indices and mass spectra matched against libraries .
• Reverse-Phase HPLC : Effective for separating positional isomers (e.g., 3,3a,4,5,6,7- vs. 3,4,5,6,7,8-Hexahydroazulen-1(2H)-one) using columns like Newcrom R1 .